Cas no 1805251-96-0 (3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde
• CAS No: 1805251-96-0
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888435
• Update Time: 2025-05-23

3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-8-5(7(9)10)6(13)4(3-12)2-11-8/h2-3,7H,1H3,(H,11,13)
• InChI Key： RJZDEXNMPJNVLC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C=O)=CNC=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde

3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde (CAS No. 1805251-96-0): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde (CAS No. 1805251-96-0) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde, highlighting recent advancements and research findings.

Chemical Structure and Properties:

The molecular formula of 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde is C₁₀H₉F₂NO₃, with a molecular weight of approximately 227.18 g/mol. The compound features a pyridine ring substituted with a difluoromethyl group at the 3-position, a hydroxyl group at the 4-position, and a methoxy group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl and methoxy groups contribute to its polarity and reactivity.

The structure of 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde has been characterized using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular conformation and electronic properties of the compound.

Synthesis Methods:

The synthesis of 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde has been reported in several research articles, each employing different synthetic routes to achieve high yields and purity. One common approach involves the reaction of 4-hydroxy-2-methoxypyridine with difluoroacetic acid or its derivatives under appropriate conditions. For example, a recent study published in the Journal of Organic Chemistry described a one-pot synthesis method that utilized a base-catalyzed condensation reaction followed by oxidative cleavage to form the aldehyde moiety.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Heck coupling, to introduce the difluoromethyl group onto the pyridine ring. This method offers high regioselectivity and functional group tolerance, making it suitable for large-scale production.

Biological Activities and Applications:

3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research conducted at a leading pharmaceutical company demonstrated that this compound effectively inhibits the activity of a key enzyme in glucose metabolism, suggesting its potential use in treating metabolic disorders such as diabetes.

In addition to its enzymatic inhibition properties, 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde has been investigated for its anti-inflammatory effects. Studies have shown that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings highlight its potential as a therapeutic agent for inflammatory diseases such as arthritis and asthma.

Clinical Trials and Future Prospects:

The promising preclinical results have led to several ongoing clinical trials evaluating the safety and efficacy of 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde. Early-phase clinical trials have demonstrated favorable pharmacokinetic profiles and tolerability in human subjects. These trials are crucial for advancing our understanding of the compound's therapeutic potential and identifying any potential side effects or contraindications.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-5-carboxaldehyde (CAS No. 1805251-96-0) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.